Cas no 2639404-65-0 (5-(Methoxymethyl)-5-methylpyrrolidin-3-amine)

• Product Name: 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine
• CAS No: 2639404-65-0
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5651769
• PubChem ID: 165898662
• Update Time: 2025-05-20

5-(Methoxymethyl)-5-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2639404-65-0
• 5-(methoxymethyl)-5-methylpyrrolidin-3-amine
• EN300-28228688
• 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine

• Inchi： 1S/C7H16N2O/c1-7(5-10-2)3-6(8)4-9-7/h6,9H,3-5,8H2,1-2H3
• InChI Key： CEOCQLZKKHOABG-UHFFFAOYSA-N
• SMILES： O(C)CC1(C)CC(CN1)N

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine

5-(Methoxymethyl)-5-methylpyrrolidin-3-amine: A Comprehensive Overview

The compound 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine, also known by its CAS number 2639404-65-0, is a versatile and intriguing molecule with a wide range of applications in various fields. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The structure of this compound consists of a pyrrolidine ring, a methyl group, and a methoxymethyl substituent, making it a valuable component in both academic research and industrial applications.

Recent advancements in synthetic chemistry have significantly enhanced our understanding of the synthesis and properties of 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine. Researchers have developed efficient methods to synthesize this compound, leveraging modern catalytic techniques and green chemistry principles. These methods not only improve the yield but also reduce the environmental impact of production processes. The compound's ability to undergo various functional group transformations has made it a valuable building block in organic synthesis.

In the field of pharmacology, 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine has shown promising potential as a lead compound for drug development. Studies have demonstrated its activity in inhibiting certain enzymes and its ability to modulate cellular signaling pathways. This makes it a candidate for the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

The chemical structure of 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine plays a crucial role in its reactivity and functionality. The pyrrolidine ring provides a rigid framework that facilitates specific interactions with other molecules. The methoxymethyl group introduces additional functionality, enabling the compound to participate in various chemical reactions, such as nucleophilic substitutions and additions. This dual functionality makes it an attractive target for researchers exploring new materials and drug delivery systems.

In addition to its pharmacological applications, 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine has found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, making them ideal for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Researchers have employed various strategies, including asymmetric catalysis and enantioselective reactions, to control the stereochemistry of the product. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring enantiomeric forms of the compound.

The study of 5-(Methoxymethyl)-5-methylpyrrolidin-3-amine continues to be an active area of research, driven by its diverse applications and potential for innovation. As new findings emerge, this compound is expected to play an increasingly important role in both academic research and industrial development. Its unique combination of chemical properties makes it a valuable tool for scientists across multiple disciplines.